2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(2,4,6-trimethylphenyl)acetic acid
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Description
2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(2,4,6-trimethylphenyl)acetic acid is a useful research compound. Its molecular formula is C26H25NO4 and its molecular weight is 415.489. The purity is usually 95%.
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Scientific Research Applications
Protective Group in Peptide Synthesis
The fluoren-9-ylmethoxycarbonyl (Fmoc) group, deriving from 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(2,4,6-trimethylphenyl)acetic acid, is extensively used to protect hydroxy groups in peptide synthesis. Its popularity stems from the ease with which it can be removed, under mild basic conditions, without affecting other sensitive functional groups. Gioeli and Chattopadhyaya (1982) highlighted the Fmoc group's compatibility with a variety of acid- and base-labile protecting groups, demonstrating its removal by triethylamine in dry pyridine, thereby underscoring its utility in the synthesis of complex organic molecules, including peptides (Gioeli & Chattopadhyaya, 1982).
Solid Phase Peptide Synthesis
Fmoc chemistry is foundational to solid phase peptide synthesis (SPPS), where it facilitates the sequential addition of amino acids to a growing peptide chain anchored to an insoluble resin. This approach enables the synthesis of peptides and proteins with high efficiency and fidelity. Fields and Noble (2009) elucidated how the advent of Fmoc solid phase peptide synthesis has been advanced by the development of various solid supports, linkages, and side-chain protecting groups, significantly enhancing the synthesis of biologically active peptides and small proteins (Fields & Noble, 2009).
Synthetic Versatility
The synthetic versatility of this compound extends beyond peptide synthesis. Its protective group strategy is applicable in the synthesis of various amide-containing compounds, providing a robust method for the preparation of complex molecules while minimizing side reactions. For example, research by Soley and Taylor (2019) showcased the chemoselective introduction of the 9-phenyl-9-fluorenyl protecting group into amines, acids, and alcohols, demonstrating the compound's broad applicability in organic synthesis (Soley & Taylor, 2019).
Properties
IUPAC Name |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-(2,4,6-trimethylphenyl)acetic acid |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C26H25NO4/c1-15-12-16(2)23(17(3)13-15)24(25(28)29)27-26(30)31-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-13,22,24H,14H2,1-3H3,(H,27,30)(H,28,29) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXYABDYHWSWJEO-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)C(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25NO4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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